Cas no 122364-53-8 (Cyclohexanone, 3,3,5-trimethyl-5-propyl-)

Cyclohexanone, 3,3,5-trimethyl-5-propyl- structure
122364-53-8 structure
Product Name:Cyclohexanone, 3,3,5-trimethyl-5-propyl-
CAS No:122364-53-8
MF:C12H22O
MW:182.302484035492
CID:1214050
PubChem ID:19084544
Update Time:2025-04-20

Cyclohexanone, 3,3,5-trimethyl-5-propyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 3,3,5-trimethyl-5-propyl-
    • 3,3,5-trimethyl-5-propylcyclohexan-1-one
    • 122364-53-8
    • SCHEMBL7749976
    • DTXSID10597916
    • Inchi: 1S/C12H22O/c1-5-6-12(4)8-10(13)7-11(2,3)9-12/h5-9H2,1-4H3
    • InChI Key: YJYAWHZIAIPEFU-UHFFFAOYSA-N
    • SMILES: O=C1CC(C)(C)CC(C)(CCC)C1

Computed Properties

  • Exact Mass: 182.167065321g/mol
  • Monoisotopic Mass: 182.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 17.1Ų

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